Cas no 2229313-01-1 (5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine)
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine
- 2229313-01-1
- EN300-1779363
-
- Inchi: 1S/C8H10N4O/c1-5-3-6(12(2)10-5)7-4-8(9)11-13-7/h3-4H,1-2H3,(H2,9,11)
- InChI Key: FVRUUUMFYQVZBW-UHFFFAOYSA-N
- SMILES: O1C(=CC(N)=N1)C1=CC(C)=NN1C
Computed Properties
- Exact Mass: 178.08546096g/mol
- Monoisotopic Mass: 178.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.9Ų
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779363-0.05g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 0.05g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1779363-0.1g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 0.1g |
$1384.0 | 2023-09-20 | ||
| Enamine | EN300-1779363-0.25g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 0.25g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1779363-0.5g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 0.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-1779363-1.0g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-1779363-2.5g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 2.5g |
$3080.0 | 2023-09-20 | ||
| Enamine | EN300-1779363-5.0g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 5g |
$4557.0 | 2023-06-02 | ||
| Enamine | EN300-1779363-10.0g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 10g |
$6758.0 | 2023-06-02 | ||
| Enamine | EN300-1779363-1g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1779363-5g |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine |
2229313-01-1 | 5g |
$4557.0 | 2023-09-20 |
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine
Introduction to 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine (CAS No. 2229313-01-1)
5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic derivative combines a pyrazole moiety with an oxazole ring, linked through an amine functional group. The compound's molecular structure, featuring 1,3-dimethyl-1H-pyrazol-5-yl as a substituent, contributes to its distinct chemical properties and reactivity. Such structural features have garnered interest in the scientific community for their potential applications in drug discovery and medicinal chemistry.
The CAS No. 2229313-01-1 uniquely identifies this chemical entity in databases and literature, facilitating accurate referencing and research. The compound's synthesis involves multi-step organic reactions, typically requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently.
In recent years, 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine has attracted attention for its pharmacological potential. The pyrazole ring is a well-known pharmacophore found in numerous bioactive molecules, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The oxazole moiety further enhances the compound's versatility by contributing to hydrogen bonding capabilities and influencing electronic distribution within the molecule. These features make it a promising candidate for further investigation in medicinal chemistry.
Current research in this domain has explored the biological activity of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine, particularly focusing on its interaction with biological targets such as enzymes and receptors. Preclinical studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other therapeutic targets relevant to diseases like cancer and inflammatory disorders. The dimethylpyrazole substituent plays a crucial role in modulating the compound's binding affinity and selectivity towards these targets.
The synthesis of derivatives of 5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-am ine has been optimized to enhance its pharmacological properties. Structural modifications aimed at improving solubility, metabolic stability, and target specificity have been explored. For instance, functionalizing the amine group or introducing additional substituents at strategic positions within the molecule can significantly alter its biological profile. Such modifications are guided by computational modeling and experimental validation to ensure efficacy.
One of the most compelling aspects of 5-(1,3-dimethyl-H-pyrazol-S -yl)-I ,2 -oxaz ol -S -amine is its potential as a scaffold for drug development. Its rigid heterocyclic core provides a stable platform for further derivatization without compromising core bioactivity. This flexibility allows medicinal chemists to explore a wide range of analogs with tailored properties for specific therapeutic applications. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of promising derivatives based on known bioactive structures.
The pharmaceutical industry has shown interest in compounds like 5-(I ,3 -dimethyl-I H-p yraz ol -S -yl) -I ,2 -ox az ol-S -amine due to their novel structural features and potential therapeutic benefits. Collaborative efforts between academic researchers and industrial scientists are underway to translate laboratory findings into clinical candidates. These partnerships leverage expertise in synthetic chemistry, pharmacology, and drug formulation to streamline the development process.
From a chemical biology perspective, 5-(I ,3-dimethyl-I H-p y ra z ol-S -yl) -I ,2-o x az ol-S -a mine offers insights into enzyme inhibition mechanisms and receptor binding interactions. Investigating its mode of action provides valuable data for understanding disease pathophysiology and designing more effective therapeutics. Techniques such as X-ray crystallography combined with computational docking studies have been instrumental in elucidating these interactions at an atomic level.
The environmental impact of synthesizing and handling CAS No 2229313-S OI-I must also be considered in modern drug development practices. Green chemistry principles are being applied to minimize waste generation during synthesis while maintaining high yields . Solvent recovery systems coupled with catalytic methods contribute to sustainable production processes without compromising efficiency or product quality.
In conclusion, 5-(I ,S-d imeth yl-I H-p y ra z ol-S -yl) -I ,2-o x az ol-S-a mine (CAS No .222931 S-OI-I) represents an exciting area of research with significant implications for pharmaceutical innovation . Its unique structural attributes combined with promising preclinical data position it as a valuable asset in ongoing drug discovery efforts . As research progresses, further insights into its mechanisms will undoubtedly expand our understanding of its therapeutic potential across multiple disease indications .
2229313-01-1 (5-(1,3-dimethyl-1H-pyrazol-5-yl)-1,2-oxazol-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)